4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol

• IUPAC Name: 4-[3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridin-6-yl]phenol
• InChI: InChI=1S/C14H9F3N2O2/c1-7-12-10(14(15,16)17)6-11(18-13(12)21-19-7)8-2-4-9(20)5-3-8/h2-6,20H,1H3
• InChI Key: UJRPIKMXWFJANX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CC=C(C=C3)O)C(F)(F)F
• Molecular Formula: C14H9F3N2O2
• Molecular Weight: 294.23 g/mol

Description

4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of isoxazolo[5,4-b]pyridines, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol A is not fully understood, but it is believed to act through the inhibition of the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of inflammation, cell proliferation, and apoptosis. This compound A has been shown to inhibit the activation of NF-κB, leading to the suppression of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
This compound A has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). It also inhibits the production of nitric oxide (NO), which is a key mediator of inflammation. In addition, this compound A has been shown to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to contribute to inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol A is its potent anti-inflammatory and analgesic properties. It has been shown to be effective in various animal models of inflammation and pain, making it a promising candidate for the development of new therapeutics. However, one of the limitations of this compound A is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, more studies are needed to fully understand the safety and toxicity profile of this compound A.

Future Directions

There are several future directions for the study of 4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol A. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the development of more water-soluble analogs of this compound A that can be more easily administered in vivo. Additionally, more studies are needed to fully understand the mechanism of action of this compound A and its potential therapeutic applications in various diseases. Finally, more studies are needed to evaluate the safety and toxicity profile of this compound A in animal models and humans.

Synthesis Methods

The synthesis of 4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol A was first reported in 2010 by a group of researchers from Merck & Co. The synthesis involves a multi-step process, starting with the reaction of 4-bromo-2-fluorophenol with trifluoroacetic acid to form the corresponding trifluoroacetate. The trifluoroacetate is then reacted with 3-methylisoxazole-5-carboxylic acid to form the isoxazolo[5,4-b]pyridine core. Finally, the methyl group is introduced at the 3-position of the isoxazole ring using palladium-catalyzed cross-coupling reaction with trimethyltin chloride.

Scientific Research Applications

4-[3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridin-6-yl]phenol A has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases such as rheumatoid arthritis. This compound A has also been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells.